4-Fluoro-2-methoxyaniline hydrochloride

• IUPAC Name: 4-fluoro-2-methoxyaniline;hydrochloride
• InChI: InChI=1S/C7H8FNO.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4H,9H2,1H3;1H
• InChI Key: MHQFRPFBJOEPGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)N.Cl
• Molecular Formula: C7H9ClFNO
• DSSTOX Substance ID: DTXSID90611169
• Molecular Weight: 177.60 g/mol
• CAS No.: 178671-97-1

Description

4-Fluoro-2-methoxyaniline hydrochloride, also known as FMH, is a versatile chemical compound used in a variety of scientific applications. FMH is an aromatic amine that is widely used in organic synthesis, as a reagent in biochemistry, and as a fluorescent probe in imaging studies.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

4-Fluoro-2-methoxyaniline hydrochloride is involved in various organic synthesis processes. For instance, it has been used in the Ullman Methoxylation, indicating its role in the preparation of various halogen compounds, ethers, and amines (Ragan et al., 2003). Additionally, this compound is utilized in the synthesis of 2-fluoro-3-alkoxy-1,3-butadienes, showcasing its application in creating dienes for cycloaddition reactions (Patrick et al., 2002).

Medical and Biological Applications

In the medical and biological fields, this compound has been involved in the synthesis of imaging agents for PET scans. For example, it was used in the creation of 9-(4-[18F]-fluoro-3-hydroxymethylbutyl)guanine ([18F]FHBG), a potential agent for imaging viral infections or transfected cells in gene therapy (Alauddin & Conti, 1998).

Environmental Applications

This compound has also been studied in environmental science, particularly in the context of wastewater treatment. For instance, research on the Fenton-like oxidation of hazardous methoxyanilines in aqueous solutions, where this compound might be a component, highlights its relevance in addressing environmental concerns related to industrial waste (Chaturvedi & Katoch, 2020).

Photoreactions and Fluorination Processes

In photoreactions and fluorination processes, this chemical plays a crucial role. Studies have demonstrated its application in photosubstitution reactions and as a synthon in medicinal chemistry (Pleixats & Marquet, 1990; Singh & Umemoto, 2011).

Mechanism of Action

4-Fluoro-2-methoxyaniline hydrochloride is a key building block in the synthesis of osimertinib, a third-generation epidermal growth factor receptor tyrosine kinase inhibitor (EGFR-TKI) that is used for the treatment of non-small-cell lung carcinomas carrying EGFR-TKI sensitizing and EGFR T790M resistance mutations.

Safety and Hazards

4-Fluoro-2-methoxyaniline hydrochloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as having acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

The development of a scalable telescoped continuous flow procedure for the acetylation and nitration of 4-fluoro-2-methoxyaniline is described. Future research should focus on studying its long-term biological effects, improving analytical methods, and identifying potential applications in other fields such as electronics and nanotechnology.